Cas no 1005515-08-1 (3??-Bromo-4'-hydroxy-5'-(trifluoromethyl)acetophenone)

• Product Name: 3??-Bromo-4'-hydroxy-5'-(trifluoromethyl)acetophenone
• CAS No: 1005515-08-1
• MF: C₉H₆BrF₃O₂
• MW: 283.041952610016
• CID: 3161441
• PubChem ID: 58085700
• Update Time: 2025-04-21

3??-Bromo-4'-hydroxy-5'-(trifluoromethyl)acetophenone Chemical and Physical Properties

Names and Identifiers

• 3??-Bromo-4'-hydroxy-5'-(trifluoromethyl)acetophenone
• DB-390658
• 1005515-08-1
• 1-[3-bromo-4-hydroxy-5-(trifluoromethyl)phenyl]ethanone
• 3'-Bromo-4'-hydroxy-5'-(trifluoromethyl)acetophenone
• SCHEMBL1190262
• 1-(3-Bromo-4-hydroxy-5-trifluoromethylphenyl)ethanone

• Inchi： 1S/C9H6BrF3O2/c1-4(14)5-2-6(9(11,12)13)8(15)7(10)3-5/h2-3,15H,1H3
• InChI Key： RWLYRGNXISQJKD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=O)C=C(C(F)(F)F)C=1O

Computed Properties

• Exact Mass: 281.95033g/mol
• Monoisotopic Mass: 281.95033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 283.04g/mol
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų